Rzf4F8M7AZ

• CAS No.: 129797-28-0
• Molecular Formula: C6H11NO5
• Molecular Weight: 177.16 g/mol
• IUPAC Name: (2S,3S,4R,5S)-3,4,5-trihydroxypiperidine-2-carboxylic acid
• InChI: InChI=1S/C6H11NO5/c8-2-1-7-3(6(11)12)5(10)4(2)9/h2-5,7-10H,1H2,(H,11,12)/t2-,3-,4+,5-/m0/s1
• InChI Key: ZHFMVVUVCALAMY-KLVWXMOXSA-N
• Isomeric SMILES: C1[C@@H]([C@H]([C@H]([C@H](N1)C(=O)O)O)O)O
• Canonical SMILES: C1C(C(C(C(N1)C(=O)O)O)O)O

Description

The compound 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3S,4R,5S)- (UNII: RZF4F8M7AZ) is a unique chemical substance identified by the Food and Drug Administration (FDA) with a specific alphanumeric code . This compound is characterized by its molecular formula C6H11NO5 and a molecular weight of approximately 177.16 g/mol .

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions often require controlled temperatures and the use of specific catalysts to ensure the correct stereochemistry of the product .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors to maintain consistent quality and yield. The process typically includes purification steps such as crystallization or chromatography to isolate the desired product from by-products and impurities .

Chemical Reactions Analysis

Types of Reactions

2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3S,4R,5S)- undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, hydrogen peroxide

Reducing agents: Sodium borohydride, lithium aluminum hydride

Nucleophiles: Halogens, amines

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3S,4R,5S)- has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential effects on biological systems and its role in metabolic pathways.

Medicine: Investigated for its potential therapeutic properties and as a precursor for drug development.

Industry: Utilized in the production of various chemical products and materials

Mechanism of Action

The mechanism of action of 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3S,4R,5S)- involves its interaction with specific molecular targets and pathways within biological systems. This compound may act on enzymes or receptors, modulating their activity and leading to various physiological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3S,4R,5S)- include:

2-Piperidinecarboxylic acid derivatives: These compounds share the piperidine ring structure but may have different functional groups attached.

Trihydroxy derivatives: Compounds with three hydroxyl groups attached to different carbon atoms.

Uniqueness

The uniqueness of 2-Piperidinecarboxylic acid, 3,4,5-trihydroxy-, (2S,3S,4R,5S)- lies in its specific stereochemistry and the arrangement of hydroxyl groups, which confer distinct chemical and biological properties. This makes it a valuable compound for various research and industrial applications .